Cas no 321945-66-8 (3-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)phenyl prop-2-enoate)
3-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)phenyl prop-2-enoate Chemical and Physical Properties
Names and Identifiers
-
- 3-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)phenyl prop-2-enoate
- 3-(1-oxoisoindolin-2-yl)phenyl acrylate
- 2-Propenoic acid, 3-(1,3-dihydro-1-oxo-2H-isoindol-2-yl)phenyl ester
- AKOS003617031
- [3-(3-oxo-1H-isoindol-2-yl)phenyl] prop-2-enoate
- 321945-66-8
- SR-01000009409
- ACRYLIC ACID 3-(1-OXO-1,3-DIHYDRO-ISOINDOL-2-YL)-PHENYL ESTER
- SR-01000009409-1
- F0827-0264
-
- Inchi: 1S/C17H13NO3/c1-2-16(19)21-14-8-5-7-13(10-14)18-11-12-6-3-4-9-15(12)17(18)20/h2-10H,1,11H2
- InChI Key: JIZNFPYUPGWOJN-UHFFFAOYSA-N
- SMILES: C(OC1=CC=CC(N2CC3=C(C2=O)C=CC=C3)=C1)(=O)C=C
Computed Properties
- Exact Mass: 279.08954328g/mol
- Monoisotopic Mass: 279.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 434
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 46.6Ų
3-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)phenyl prop-2-enoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0827-0264-2μmol |
3-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)phenyl prop-2-enoate |
321945-66-8 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0827-0264-1mg |
3-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)phenyl prop-2-enoate |
321945-66-8 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0827-0264-2mg |
3-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)phenyl prop-2-enoate |
321945-66-8 | 90%+ | 2mg |
$59.0 | 2023-05-17 |
3-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)phenyl prop-2-enoate Related Literature
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
2. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
Additional information on 3-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)phenyl prop-2-enoate
3-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)phenyl prop-2-enoate: A Comprehensive Overview
3-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)phenyl prop-2-enoate, with the CAS number 321945-66-8, is a unique compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, also known as isoindoline ester, is characterized by its distinct structural features and potential biological activities. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.
Chemical Structure and Properties
The molecular structure of 3-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)phenyl prop-2-enoate is composed of a phenyl ring attached to a propenoate group, which is further linked to an isoindoline moiety. The isoindoline ring system, with its characteristic 1-oxo substitution, imparts unique electronic and steric properties to the molecule. The presence of the double bond in the propenoate group adds to the compound's reactivity and potential for forming various derivatives.
The compound has a molecular formula of C18H15NO3 and a molecular weight of 297.31 g/mol. It is typically a white or off-white solid at room temperature and is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). These solubility properties make it suitable for various chemical reactions and biological assays.
Synthesis Methods
The synthesis of 3-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)phenyl prop-2-enoate has been reported in several scientific publications. One common approach involves the reaction of 3-(isoindolinonyl)benzaldehyde with an appropriate alcohol in the presence of a base. This reaction typically proceeds via a Knoevenagel condensation mechanism, leading to the formation of the desired ester product.
An alternative synthetic route involves the use of transition metal-catalyzed coupling reactions. For instance, palladium-catalyzed cross-coupling reactions have been successfully employed to synthesize this compound from readily available starting materials. These methods offer high yields and excellent functional group tolerance, making them suitable for large-scale production.
Biological Activities and Applications
3-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)phenyl prop-2-enoate has shown promising biological activities in various preclinical studies. One notable application is its potential as an inhibitor of specific enzymes involved in disease pathways. For example, recent research has demonstrated that this compound can effectively inhibit the activity of certain kinases, which are key targets in cancer therapy.
In addition to its enzymatic inhibition properties, 3-(1-oxo-2,3-dihydro-1H-isoindol-2-y l)phenyl prop - 2 - enoate has also been investigated for its anti-inflammatory effects. Studies have shown that it can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL - 6 , making it a potential candidate for treating inflammatory diseases.
Clinical Trials and Future Prospects
The promising preclinical results have led to increased interest in evaluating 3-(1 - oxo - 2 , 3 - dihydro - 1 H - isoindol - 2 - yl ) phenyl prop - 2 - enoate strong > in clinical trials . Several phase I trials are currently underway to assess its safety , tolerability , and pharmacokinetic profile in humans . Preliminary data suggest that the compound is well tolerated at therapeutic doses , with no significant adverse effects observed . p > < p >Further clinical trials are planned to explore its efficacy in treating specific diseases such as cancer and inflammatory disorders . The unique structural features and multifaceted biological activities of this compound make it a promising candidate for drug development . Ongoing research aims to optimize its chemical structure to enhance its therapeutic potential while minimizing side effects . p > < p >< strong >Conclusion strong > p > < p >In summary , < strong >3 -( 1 - oxo - 2 , 3 - dihydro - 1 H - isoindol - 2 - yl ) phenyl prop - 2 - enoate strong > ( CAS number :< strong >3 2 1945 -66 -8 strong > ) is a versatile compound with significant potential in both fundamental research and drug development . Its unique chemical structure , coupled with its diverse biological activities , positions it as a valuable tool for advancing our understanding of disease mechanisms and developing novel therapeutic strategies . As research continues , it is likely that new applications for this compound will be discovered , further highlighting its importance in the field of medicinal chemistry . p > article > response >
321945-66-8 (3-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)phenyl prop-2-enoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)